Cas no 2034238-01-0 (3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea)

• Product name: 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea
• CAS No: 2034238-01-0
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 5843581
• PubChem ID: 122246959

3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea
• 1-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-3-(naphthalen-1-ylmethyl)urea
• 1-((3-(furan-3-yl)pyrazin-2-yl)methyl)-3-(naphthalen-1-ylmethyl)urea
• AKOS032469834
• F6574-0405
• 2034238-01-0
• 3-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-1-[(naphthalen-1-yl)methyl]urea

• Inchi： 1S/C21H18N4O2/c26-21(24-12-16-6-3-5-15-4-1-2-7-18(15)16)25-13-19-20(23-10-9-22-19)17-8-11-27-14-17/h1-11,14H,12-13H2,(H2,24,25,26)
• InChI Key： FXSHGRJFHYHJIU-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C(CNC(NCC2=CC=CC3C=CC=CC2=3)=O)=NC=CN=1

Computed Properties

• Exact Mass: 358.14297583g/mol
• Monoisotopic Mass: 358.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80Ų

Additional information on 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea

Comprehensive Overview of 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea (CAS No. 2034238-01-0)

The compound 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea (CAS No. 2034238-01-0) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex architecture, featuring a furan ring, a pyrazine core, and a naphthalene moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with diverse protein targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. The 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea scaffold has been explored for its structure-activity relationship (SAR), with studies focusing on optimizing its pharmacokinetic properties. Its furan and pyrazine components are known to enhance binding affinity, while the naphthalene group contributes to lipophilicity, a critical factor in drug absorption and distribution.

The synthesis of CAS No. 2034238-01-0 involves multi-step organic reactions, often employing cross-coupling and urea formation strategies. These methods are widely discussed in academic literature, reflecting the growing interest in heterocyclic chemistry. The compound’s molecular weight and logP values suggest it may exhibit favorable blood-brain barrier (BBB) penetration, a hot topic in CNS drug development. This aligns with current trends in precision medicine, where tailored therapies are designed to address unmet medical needs.

From a commercial perspective, 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea is often sourced by pharmaceutical companies engaged in high-throughput screening (HTS) campaigns. Its inclusion in compound libraries underscores its potential as a lead compound. Furthermore, the rise of AI-driven drug discovery has amplified the scrutiny of such molecules, with computational models predicting their binding modes and off-target effects.

Environmental and green chemistry considerations are also relevant to this compound. Researchers are increasingly focusing on sustainable synthesis routes to minimize waste and energy consumption. The furan ring, derived from renewable resources, adds to the appeal of CAS No. 2034238-01-0 in the context of biobased chemicals, a trending topic in the chemical industry.

In summary, 3-{3-(furan-3-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea represents a fascinating intersection of medicinal chemistry, drug design, and sustainable science. Its structural complexity and potential applications make it a subject of ongoing research, with future studies likely to explore its therapeutic efficacy and safety profile in greater depth.